2,5-dichloro-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide

• Molecular Formula: C19H16Cl2N2O4S2
• Molecular Weight: 471.4 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-[(3-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H16Cl2N2O4S2/c1-13-3-2-4-16(11-13)23-28(24,25)17-8-6-15(7-9-17)22-29(26,27)19-12-14(20)5-10-18(19)21/h2-12,22-23H,1H3
• InChI Key: XATKCAAISXHLNN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide (also known as DIDS) is a chemical compound that has been widely used in scientific research for over 50 years. DIDS is a sulfonamide derivative that has been found to have a wide range of applications in biochemical and physiological research.

Mechanism of Action

The mechanism of action of DIDS is not fully understood, but it is believed to work by binding to specific sites on chloride channels and anion exchangers. By binding to these sites, DIDS can alter the function of these proteins and inhibit their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DIDS are varied and depend on the specific application. Inhibition of chloride channels can alter the electrical properties of cells and tissues, which can lead to changes in cell signaling and function. Inhibition of anion exchangers can alter the transport of anions across the cell membrane, which can affect a variety of cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using DIDS in lab experiments is its specificity for chloride channels and anion exchangers. This specificity allows researchers to selectively inhibit these proteins without affecting other cellular processes. However, one limitation of using DIDS is its potential toxicity. DIDS has been shown to be toxic to some cell types at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research involving DIDS. One area of interest is the development of more specific inhibitors of chloride channels and anion exchangers. Another area of interest is the use of DIDS in the treatment of certain diseases, such as cystic fibrosis. Finally, the use of DIDS in combination with other drugs or therapies is an area of potential future research.

Synthesis Methods

DIDS can be synthesized by reacting 2,5-dichlorobenzenesulfonyl chloride with 4-(3-toluidino)sulfonamide in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. After the reaction is complete, the product is purified by column chromatography.

Scientific Research Applications

DIDS has been used in a variety of scientific research applications. One of the most common uses of DIDS is as an inhibitor of chloride channels. Chloride channels are membrane proteins that allow chloride ions to pass through the cell membrane. By inhibiting chloride channels, DIDS can alter the electrical properties of cells and tissues. DIDS has also been used as an inhibitor of anion exchangers, which are membrane proteins that transport anions across the cell membrane.